1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine
Overview
Description
1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine, also known as DIEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DIEP belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biological activities. In
Mechanism of Action
The exact mechanism of action of 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine is not fully understood. However, studies have suggested that it may act on the serotonergic and dopaminergic systems in the brain, which are involved in the regulation of mood, anxiety, and cognition. 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has also been found to modulate the activity of various enzymes and proteins involved in oxidative stress and inflammation.
Biochemical and Physiological Effects:
1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various tissues and organs. 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has also been found to improve cognitive function and reduce anxiety and depression-like behaviors in animal models. Additionally, 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has been shown to have neuroprotective effects and may have potential as a therapeutic agent for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine in lab experiments is its high purity and stability. 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one limitation of using 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine in lab experiments is the lack of information on its pharmacokinetics and pharmacodynamics. Additionally, more studies are needed to fully understand the mechanism of action of 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine and its potential therapeutic applications.
Future Directions
There are several future directions for research on 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine. One area of focus could be the development of novel 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine derivatives with improved pharmacokinetics and pharmacodynamics. Additionally, more studies are needed to fully understand the mechanism of action of 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine and its potential therapeutic applications. Further research could also explore the potential of 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine in the treatment of other neurological and psychiatric disorders. Overall, 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has shown great promise as a potential therapeutic agent, and further research is needed to fully realize its potential.
Synthesis Methods
1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine can be synthesized using a variety of methods, including the reaction of 1-(2,3-dihydro-1H-inden-2-yl) hydrazine with ethyl 4-chloropiperazine-1-carboxylate. Another method involves the reaction of 1-(2,3-dihydro-1H-inden-2-yl) hydrazine with 4-ethylpiperazine-1-carboxylic acid. Both methods have been found to yield high purity 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine.
Scientific Research Applications
1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antioxidant, and neuroprotective effects. 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has also been shown to have potential as an antidepressant and anxiolytic agent. Additionally, 1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.
properties
IUPAC Name |
1-(2,3-dihydro-1H-inden-2-yl)-4-ethylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2/c1-2-16-7-9-17(10-8-16)15-11-13-5-3-4-6-14(13)12-15/h3-6,15H,2,7-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFCGXSNRTIPBSM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2CC3=CC=CC=C3C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{2-bromo-6-chloro-4-[2-cyano-2-(3-fluorophenyl)vinyl]phenoxy}acetic acid](/img/structure/B4940860.png)
![N-{5-chloro-4-[(4-chlorobenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide](/img/structure/B4940866.png)
![N-methyl-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide](/img/structure/B4940874.png)
![N-(4-cyano-1-oxo-1H-pyrido[2,1-b][1,3]benzothiazol-2-yl)-4-fluorobenzamide](/img/structure/B4940877.png)
![1-[3-(4-chloro-3-methylphenoxy)propyl]pyrrolidine](/img/structure/B4940878.png)
![1-cyclohexyl-N-{[1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-N-methyl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B4940881.png)
![3-({[2-(4-methoxyphenyl)ethyl]amino}methylene)-1,3-dihydro-2H-indol-2-one](/img/structure/B4940885.png)
![1,4-dipropyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione](/img/structure/B4940896.png)
![11-methyl-4-(3-phenoxybenzyl)-1,2,3,3a,4,5,6,7-octahydro[1,4]diazepino[3,2,1-jk]carbazole](/img/structure/B4940900.png)
![N-{4-[(cyclohexylamino)sulfonyl]phenyl}-4-phenylbutanamide](/img/structure/B4940903.png)
![1-[3-(3-fluoro-4-methoxyphenyl)-1-(2-methylphenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(2-methyl-1,3-thiazol-4-yl)methyl]methanamine](/img/structure/B4940929.png)
![1-(3-chlorophenyl)-5-{[(2-chlorophenyl)amino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4940932.png)
